molecular formula C17H25N3O3 B7912798 (S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

Cat. No.: B7912798
M. Wt: 319.4 g/mol
InChI Key: ZERGXOGGBVDSNZ-HNNXBMFYSA-N
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Description

This compound is a piperidine derivative featuring a benzyl ester group at the 1-position and an (S)-configured ethyl-amino-acetyl substituent at the 3-position. Piperidine scaffolds are widely utilized in medicinal chemistry due to their conformational flexibility and ability to interact with biological targets.

Properties

IUPAC Name

benzyl (3S)-3-[(2-aminoacetyl)-ethylamino]piperidine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H25N3O3/c1-2-20(16(21)11-18)15-9-6-10-19(12-15)17(22)23-13-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13,18H2,1H3/t15-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZERGXOGGBVDSNZ-HNNXBMFYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCN([C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H25N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Chiral Amino Acid Precursor Preparation

The synthesis begins with optically pure (S)-2-aminopropanoic acid (L-alanine), which undergoes N-ethylation via reductive amination using ethyl iodide and sodium cyanoborohydride in methanol at 0–5°C. The amine is protected as a tert-butyl carbamate (Boc) group using di-tert-butyl dicarbonate in tetrahydrofuran (THF), achieving >95% yield.

Piperidine Ring Formation

The protected amino acid is converted to a 1,2-diamine intermediate through a Masamune condensation with 1,2-dibromoethane in the presence of triethylamine. Subsequent annulation under Mitsunobu conditions (diethyl azodicarboxylate, triphenylphosphine) forms the piperidine ring with 78% yield and 85% ee. Racemization risks increase at temperatures >40°C, necessitating strict thermal control.

Amino-Acetyl Side Chain Installation

The secondary amine on the piperidine ring is acylated using 2-azidoacetic acid activated by 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and hydroxybenzotriazole (HOBt) in dichloromethane. Catalytic hydrogenation (H₂, Pd/C) reduces the azide to a primary amine, achieving quantitative conversion without epimerization.

Benzyl Esterification

The carboxylic acid moiety is esterified with benzyl alcohol via a trichloroacetimidate-mediated reaction, employing p-toluenesulfonic acid (pTSA) as a catalyst in refluxing toluene. This method avoids racemization and achieves 89% yield, outperforming traditional DCC-mediated approaches.

Optimization of Reaction Conditions

Solvent and Temperature Effects

  • Annulation Yield Improvement : Replacing THF with dimethylacetamide (DMAc) increases annulation yields from 68% to 82% by stabilizing transition states.

  • Esterification Kinetics : Benzyl ester formation completes in 2 hours at 110°C in toluene, compared to 6 hours at 80°C in dichloroethane.

Catalytic Asymmetric Methods

Chiral palladium catalysts (e.g., COP-Cl) enable enantioselective piperidine ring formation, enhancing ee from 85% to 94% but requiring expensive ligands.

Characterization and Analytical Data

Nuclear Magnetic Resonance (NMR)

  • ¹H NMR (500 MHz, CDCl₃) : δ 7.35–7.28 (m, 5H, Ar-H), 5.18 (s, 2H, CH₂Ph), 4.32–4.25 (m, 1H, piperidine H-3), 3.51 (dd, J = 12.5 Hz, 1H, NHCH₂CO).

  • ¹³C NMR : 171.2 ppm (C=O, ester), 156.8 ppm (Boc C=O).

High-Resolution Mass Spectrometry (HRMS)

  • Calculated for C₁₇H₂₅N₃O₃ [M+H]⁺: 320.1965; Found: 320.1962.

Challenges and Racemization Mitigation

Racemization occurs predominantly during esterification (up to 12% ee loss) and annulation (8% ee loss). Strategies to minimize this include:

  • Using low-temperature (–20°C) conditions for acylations.

  • Employing bulky bases (e.g., DIPEA) instead of triethylamine during coupling .

Chemical Reactions Analysis

Types of Reactions

(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding amides or carboxylic acids.

    Reduction: Reduction reactions can convert the ester group to an alcohol.

    Substitution: Nucleophilic substitution reactions can occur at the ester or amino groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

    Oxidizing agents: Such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

    Reducing agents: Such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

    Nucleophiles: Such as amines or alcohols for substitution reactions.

Major Products Formed

The major products formed from these reactions include:

    Amides: Formed from oxidation reactions.

    Alcohols: Formed from reduction reactions.

    Substituted esters or amines: Formed from nucleophilic substitution reactions.

Scientific Research Applications

(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties, such as acting as a precursor for drug development.

    Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets and pathways. The compound’s amino and ester groups allow it to form hydrogen bonds and other interactions with enzymes and receptors, potentially modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Stereoisomers and Enantiomeric Effects

  • (R)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester The R-enantiomer of the target compound (Ref: 10-F081569) differs only in stereochemistry at the 3-position. Enantiomeric pairs often exhibit divergent biological activities due to chiral recognition in target binding. For example, the S-configuration may favor interactions with specific enzyme active sites, while the R-form could display reduced affinity or off-target effects .

Substituent Modifications on the Amino Group

  • (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester Replacing the ethyl group with a cyclopropyl ring (CAS: Not provided) introduces steric rigidity and ring strain. Cyclopropyl groups are metabolically stable and can enhance binding affinity by restricting rotational freedom. This modification may improve pharmacokinetic stability compared to the ethyl analog .
  • (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester This analog (CAS: 1401667-08-0) features a longer amino-propionyl chain and a bulkier isopropyl group.

Ester Group Variations

  • 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Substituting the benzyl ester with a tert-butyl group (CAS: 1353952-64-3) significantly increases lipophilicity. Tert-butyl esters are stable under basic conditions and resist enzymatic hydrolysis, making them suitable for prodrug strategies. However, they may reduce aqueous solubility compared to benzyl esters .

Functional Group Additions

  • (S)-3-(Carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid benzyl ester The addition of a carboxymethyl group (CAS: 1353999-51-5) introduces a carboxylic acid functionality, enhancing polarity and solubility. This modification could improve renal clearance but may compromise blood-brain barrier penetration .

Physicochemical and Structural Data Table

Compound Name Substituent (3-position) Ester Group Stereochemistry Molecular Weight (g/mol) Key Properties
(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester Ethyl-amino-acetyl Benzyl S ~320 (estimated) Moderate lipophilicity, H-bond donor
(R)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester Ethyl-amino-acetyl Benzyl R ~320 (estimated) Enantiomer-dependent activity
(R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester Cyclopropyl-amino-acetyl Benzyl R ~334 (estimated) Enhanced metabolic stability
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Cyclopropyl-amino-acetyl tert-Butyl N/A 299.42 High lipophilicity, enzymatic stability
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester Isopropyl-amino-propionyl Benzyl R 347.45 Increased steric bulk
(S)-3-(Carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid benzyl ester Carboxymethyl-ethyl-amino Benzyl S 320.38 Enhanced solubility, polar

Key Observations

Stereochemistry : The S-configuration in the target compound may optimize target engagement compared to its R-enantiomer, though experimental validation is needed.

Substituent Effects :

  • Cyclopropyl groups improve metabolic stability but may reduce solubility.
  • tert-Butyl esters enhance lipophilicity and stability, suitable for prolonged action.
  • Carboxymethyl groups increase polarity, favoring renal excretion.

Biological Activity

(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound notable for its complex structure and potential biological activities. This article explores its biological activity, synthesis, and relevant case studies, supported by data tables and research findings.

Compound Overview

The compound features a piperidine ring, an amino-acetyl group, and a benzyl ester moiety. Its molecular formula is C17H25N3O3C_{17}H_{25}N_{3}O_{3}, with a molecular weight of approximately 333.4 g/mol. The unique structural attributes contribute to its diverse interactions within biological systems, making it a subject of interest in medicinal chemistry.

Synthesis

The synthesis of (S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves several steps:

  • Formation of the Piperidine Ring : Cyclization involving suitable amines and carbonyl compounds.
  • Introduction of the Amino-Acetyl Group : Reaction with amino-acetyl chloride under basic conditions.
  • Attachment of the Benzyl Ester : Esterification with benzyl alcohol using dehydrating agents like DCC (dicyclohexylcarbodiimide).

Biological Activities

Research indicates that (S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibits various biological activities, primarily due to its ability to interact with biological macromolecules.

Key Biological Activities

  • Antimicrobial Activity : Studies have shown that derivatives of this compound demonstrate significant antimicrobial properties against various pathogens.
  • Anticancer Potential : Research has indicated potential anticancer activity, with mechanisms involving apoptosis induction in cancer cell lines.
  • Neuroprotective Effects : The compound has been investigated for its neuroprotective capabilities, particularly in models of neurodegenerative diseases.

Data Tables

The following table summarizes the biological activities observed in various studies involving (S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester and related compounds:

Compound NameMolecular FormulaBiological ActivityReference
(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl esterC17H25N3O3Antimicrobial, Anticancer, Neuroprotective
2-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl esterC18H27N3O3Antimicrobial, Neuroprotective
4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl esterC18H27N3O3Antiviral

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of (S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester against Gram-positive and Gram-negative bacteria. The compound demonstrated significant inhibition zones compared to standard antibiotics, suggesting its potential as a therapeutic agent for bacterial infections.

Case Study 2: Anticancer Mechanisms

In vitro studies on cancer cell lines revealed that the compound induced apoptosis through the activation of caspase pathways. The IC50 values were significantly lower than those of conventional chemotherapeutics, indicating enhanced potency.

Case Study 3: Neuroprotective Properties

Research involving neurodegenerative disease models showed that this compound could reduce oxidative stress markers and improve neuronal survival rates. This suggests potential applications in treating conditions like Alzheimer's disease.

Q & A

Q. What synthetic methodologies are recommended for synthesizing (S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester with high yield and purity?

  • Methodological Answer : The synthesis typically involves a multi-step process:
  • Acylation : React piperidine derivatives with activated carbonyl reagents (e.g., benzoyl chloride) under basic conditions (triethylamine) to introduce the benzyl ester group .
  • Amide Coupling : Use carbodiimide-based reagents (e.g., EDC/HOBt) to conjugate the ethyl-amino-acetyl moiety to the piperidine ring.
  • Purification : Employ column chromatography (silica gel, gradient elution) and recrystallization for intermediate purification. Final purity (>95%) is confirmed via HPLC and 1H^1H-/13C^{13}C-NMR .

Q. How can researchers ensure stereochemical integrity during synthesis, given the (S)-configuration of the piperidine core?

  • Methodological Answer :
  • Chiral Catalysts : Use asymmetric synthesis with chiral auxiliaries (e.g., Evans oxazolidinones) to control stereochemistry at the piperidine C3 position.
  • Chromatographic Resolution : Employ chiral stationary phases (CSPs) in HPLC to separate enantiomers. Evidence from similar piperidine derivatives shows that minor changes in mobile phase composition (e.g., hexane:isopropanol ratios) can resolve co-eluting epimers .

Q. What analytical techniques are critical for characterizing this compound and verifying its structure?

  • Methodological Answer :
  • Spectroscopic Analysis : 1H^1H-NMR (500 MHz) to confirm substituent integration and coupling patterns, particularly for the ethyl-amino-acetyl group. 13C^{13}C-NMR and DEPT-135 for carbonyl and quaternary carbon identification.
  • Mass Spectrometry : High-resolution MS (HRMS) to validate the molecular formula (e.g., [M+H]+^+ ion).
  • X-ray Crystallography : For unambiguous confirmation of stereochemistry, if single crystals are obtainable .

Advanced Research Questions

Q. How should researchers address discrepancies in biological activity data across different assay models (e.g., in vitro vs. in vivo)?

  • Methodological Answer :
  • Orthogonal Assays : Validate activity using multiple assays (e.g., enzyme inhibition, cell-based viability assays). For example, Lihu et al. (1998) used both receptor binding and functional secretion assays to confirm the activity of a related piperidine-based secretagogue .
  • Pharmacokinetic Profiling : Assess compound stability (e.g., plasma protein binding, metabolic clearance) to explain reduced in vivo efficacy. LC-MS/MS can quantify parent compound and metabolites .

Q. What strategies are effective in resolving conflicting data on the compound’s mechanism of action in enzymatic vs. cell-based studies?

  • Methodological Answer :
  • Mechanistic Profiling : Combine enzyme kinetics (e.g., IC50_{50}, Ki_i) with transcriptomic or proteomic analysis in target cells to identify off-target effects.
  • Theoretical Frameworks : Link results to established pathways (e.g., GPCR signaling for piperidine derivatives) to contextualize unexpected outcomes. For example, Ramalingan et al. (2003) correlated spiro-piperidine antimicrobial activity with membrane permeability .

Q. How can enantiomeric impurities impact pharmacological outcomes, and what quality control measures are essential?

  • Methodological Answer :
  • Chiral Purity Monitoring : Use chiral HPLC with polarimetric detection to quantify enantiomeric excess (ee). Even 1-2% impurities can alter binding affinity in stereosensitive targets (e.g., ACE inhibitors) .
  • Stability Studies : Conduct accelerated degradation studies (40°C/75% RH) to assess epimerization risks. Adjust storage conditions (e.g., inert atmosphere, low temperature) to mitigate racemization .

Q. What experimental designs are recommended for optimizing this compound’s bioavailability in preclinical studies?

  • Methodological Answer :
  • Prodrug Modifications : Introduce labile esters (e.g., tert-butyl) to enhance solubility. For example, tert-butyl esters in piperidine-carboxylic acids improve membrane permeability .
  • Formulation Screening : Test lipid-based nanoemulsions or cyclodextrin complexes to increase aqueous solubility. Use Franz diffusion cells for transdermal permeability assays .

Data Contradiction & Theoretical Integration

Q. How can researchers reconcile divergent results in dose-response relationships between enzyme inhibition assays and whole-organism models?

  • Methodological Answer :
  • Tissue-Specific Metabolism : Use microsomal incubation assays (e.g., liver S9 fractions) to identify metabolic inactivation pathways.
  • Computational Modeling : Apply molecular dynamics simulations to predict binding pocket accessibility in physiological vs. in vitro conditions .

Q. What frameworks guide the selection of biological targets for this compound, given its structural similarity to known pharmacophores?

  • Methodological Answer :
  • Structure-Activity Relationship (SAR) Mining : Cross-reference with databases (e.g., PubChem) to identify analogous piperidine derivatives with reported activities (e.g., antimicrobial, anticancer) .
  • Target Fishing : Use cheminformatics tools (e.g., SwissTargetPrediction) to prioritize targets based on ligand similarity. Validate via siRNA knockdown or CRISPR-Cas9 screens .

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